![molecular formula C14H6S4 B8469403 5,9,14,18-tetrathiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene](/img/structure/B8469403.png)
5,9,14,18-tetrathiapentacyclo[10.6.0.03,10.04,8.013,17]octadeca-1(12),2,4(8),6,10,13(17),15-heptaene
Cat. No. B8469403
M. Wt: 302.5 g/mol
InChI Key: JFYIISXNMRMQNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08367717B2
Procedure details
A round bottomed flask was filled with 5,5′-(2,5-bis(methylsulfinyl)-1,4-phenylene)bis(2-propylthiophene) (2c) (1.0 g, 2.2 mmol), phosphorus pentoxide (0.1 g, 0.703 mmol) and trifluoromethanesulfonic acid (20 ml). The mixture was stirred for 72 h at room temperature to give a dark brown solution, which was then poured into ice-water (120 ml). The yellow precipitate was collected by suction filtration and dried under vacuum. The structure of this compound, which was insoluble in apolar organic solvents, was assumed to be the sulfonium salt. Demethylation of the solid was achieved by refluxing it in pyridine (167 ml) for 12 h. When the suspension was cooled to room temperature, a large volume of CH2Cl2 was added to extract the product. Dithieno[2,3-d:2′,3′-d′]benzo[1,2-b:4,5-b′]dithiophene (1c) was thus obtained as off-white powder by hexane as an eluent and recrystalised in dichloromethane (370 mg, 43%).
Name
5,5′-(2,5-bis(methylsulfinyl)-1,4-phenylene)bis(2-propylthiophene)
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
120 mL
Type
solvent
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
C[S:2]([C:4]1[CH:9]=[C:8]([C:10]2[S:14][C:13](CCC)=[CH:12][CH:11]=2)[C:7]([S:18](C)=O)=[CH:6][C:5]=1[C:21]1[S:25][C:24](CCC)=[CH:23][CH:22]=1)=O.O=P12OP3(OP(OP(O3)(O1)=O)(=O)O2)=O.FC(F)(F)S(O)(=O)=O>>[S:14]1[C:10]2[C:8]3[CH:9]=[C:4]4[S:2][C:22]5[CH:23]=[CH:24][S:25][C:21]=5[C:5]4=[CH:6][C:7]=3[S:18][C:11]=2[CH:12]=[CH:13]1
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Inputs
Step One
|
Name
|
5,5′-(2,5-bis(methylsulfinyl)-1,4-phenylene)bis(2-propylthiophene)
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
CS(=O)C1=C(C=C(C(=C1)C1=CC=C(S1)CCC)S(=O)C)C1=CC=C(S1)CCC
|
|
Name
|
|
|
Quantity
|
0.1 g
|
|
Type
|
reactant
|
|
Smiles
|
O=P12OP3(=O)OP(=O)(O1)OP(=O)(O2)O3
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
reactant
|
|
Smiles
|
FC(S(=O)(=O)O)(F)F
|
Step Two
[Compound]
|
Name
|
ice water
|
|
Quantity
|
120 mL
|
|
Type
|
solvent
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The mixture was stirred for 72 h at room temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to give a dark brown solution, which
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FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The yellow precipitate was collected by suction filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried under vacuum
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
by refluxing it in pyridine (167 ml) for 12 h
|
|
Duration
|
12 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
When the suspension was cooled to room temperature
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a large volume of CH2Cl2 was added
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
to extract the product
|
Outcomes
Product
Details
Reaction Time |
72 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=CC2=C1C1=C(S2)C=C2C(SC3=C2SC=C3)=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
